Cas no 2229538-55-8 (tert-butyl N-5-(1-amino-3-hydroxypropyl)-2-bromophenylcarbamate)

• Product Name: tert-butyl N-5-(1-amino-3-hydroxypropyl)-2-bromophenylcarbamate
• CAS No: 2229538-55-8
• MF: C₁₄H₂₁BrN₂O₃
• MW: 345.232143163681
• CID: 5877886
• PubChem ID: 165676703
• Update Time: 2025-06-10

tert-butyl N-5-(1-amino-3-hydroxypropyl)-2-bromophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-amino-3-hydroxypropyl)-2-bromophenylcarbamate
• EN300-1890021
• tert-butyl N-[5-(1-amino-3-hydroxypropyl)-2-bromophenyl]carbamate
• 2229538-55-8

• Inchi： 1S/C14H21BrN2O3/c1-14(2,3)20-13(19)17-12-8-9(4-5-10(12)15)11(16)6-7-18/h4-5,8,11,18H,6-7,16H2,1-3H3,(H,17,19)
• InChI Key： BUKRJDNAMDDCJL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OC(C)(C)C)C(CCO)N

Computed Properties

• Exact Mass: 344.07356g/mol
• Monoisotopic Mass: 344.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-5-(1-amino-3-hydroxypropyl)-2-bromophenylcarbamate

Introduction to tert-butyl N-5-(1-amino-3-hydroxypropyl)-2-bromophenylcarbamate (CAS No. 2229538-55-8)

tert-butyl N-5-(1-amino-3-hydroxypropyl)-2-bromophenylcarbamate (CAS No. 2229538-55-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a bromophenyl moiety, and an amino-hydroxypropyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of tert-butyl N-5-(1-amino-3-hydroxypropyl)-2-bromophenylcarbamate involves several intricate steps, typically starting from the bromination of a phenyl derivative followed by the introduction of the amino-hydroxypropyl group and the tert-butyl carbamate moiety. The detailed synthetic route has been extensively studied and optimized to ensure high yields and purity, which are crucial for its use in pharmaceutical research.

In recent years, tert-butyl N-5-(1-amino-3-hydroxypropyl)-2-bromophenylcarbamate has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as a modulator of specific protein-protein interactions (PPIs). PPIs play a critical role in various cellular processes, including signal transduction, gene expression, and cell cycle regulation. By modulating these interactions, tert-butyl N-5-(1-amino-3-hydroxypropyl)-2-bromophenylcarbamate could potentially offer new therapeutic strategies for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the ability of tert-butyl N-5-(1-amino-3-hydroxypropyl)-2-bromophenylcarbamate to selectively inhibit the interaction between two key proteins involved in cancer progression. The researchers used a combination of biochemical assays and cellular models to demonstrate that this compound effectively disrupts the target PPI without affecting other essential cellular functions. This selective inhibition is a significant advantage, as it minimizes off-target effects and potential side effects.

Beyond its role in PPI modulation, tert-butyl N-5-(1-amino-3-hydroxypropyl)-2-bromophenylcarbamate has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This makes it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of tert-butyl N-5-(1-amino-3-hydroxypropyl)-2-bromophenylcarbamate have also been evaluated to assess its suitability for drug development. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site in the body and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to further investigate the safety and efficacy of tert-butyl N-5-(1-amino-3-hydroxypropyl)-2-bromophenylcarbamate. Early results from Phase I trials have indicated that it is well-tolerated by patients with minimal adverse effects. These findings are encouraging and pave the way for more advanced clinical studies to explore its therapeutic potential in larger patient populations.

In conclusion, tert-butyl N-5-(1-amino-3-hydroxypropyl)-2-bromophenylcarbamate (CAS No. 2229538-55-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing medical treatments for various diseases.